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molecular formula C6H11ClO3 B051115 Ethyl (R)-(+)-4-chloro-3-hydroxybutyrate CAS No. 90866-33-4

Ethyl (R)-(+)-4-chloro-3-hydroxybutyrate

Cat. No. B051115
CAS RN: 90866-33-4
M. Wt: 166.6 g/mol
InChI Key: ZAJNMXDBJKCCAT-RXMQYKEDSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06706507B2

Procedure details

100 mM potassium phosphate buffer (pH 6.5), 139.8 mg NADH, 0.06 U (R)-2-octanol dehydrogenase from Candida utilis, and 0.5% 4-chloroacetoacetic acid ethyl ester were reacted overnight at 30° C. The optical purity of the 4-chloro-3-hydroxybutyric acid ethyl ester produced was determined in the same way as Example 32. As a result, 4-chloro-3-hydroxybutyric acid ethyl ester produced by this invention was more than 97% ee of S form.
Name
potassium phosphate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
NADH
Quantity
139.8 mg
Type
reactant
Reaction Step One
Name
(R)-2-octanol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
4-chloroacetoacetic acid ethyl ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
4-chloro-3-hydroxybutyric acid ethyl ester

Identifiers

REACTION_CXSMILES
P([O-])([O-])([O-])=O.[K+].[K+].[K+].C1N=C(N)C2N=CN([C@@H]3O[C@H](COP(OP(OC[C@H]4O[C@@H](N5C=C(C(N)=O)CC=C5)[C@H](O)[C@@H]4O)(O)=O)(O)=O)[C@@H](O)[C@H]3O)C=2N=1.C[C@@H](O)CCCCCC.[CH2:62]([O:64][C:65](=[O:71])[CH2:66][C:67]([CH2:69][Cl:70])=[O:68])[CH3:63]>>[CH2:62]([O:64][C:65](=[O:71])[CH2:66][CH:67]([OH:68])[CH2:69][Cl:70])[CH3:63] |f:0.1.2.3|

Inputs

Step One
Name
potassium phosphate
Quantity
0 (± 1) mol
Type
reactant
Smiles
P(=O)([O-])([O-])[O-].[K+].[K+].[K+]
Name
NADH
Quantity
139.8 mg
Type
reactant
Smiles
C=1N=C(C2=C(N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)OP(=O)(O)OC[C@@H]4[C@H]([C@H]([C@@H](O4)N5C=CCC(=C5)C(=O)N)O)O)O)O)N
Name
(R)-2-octanol
Quantity
0 (± 1) mol
Type
reactant
Smiles
C[C@H](CCCCCC)O
Name
4-chloroacetoacetic acid ethyl ester
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)OC(CC(=O)CCl)=O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
4-chloro-3-hydroxybutyric acid ethyl ester
Type
product
Smiles
C(C)OC(CC(CCl)O)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US06706507B2

Procedure details

100 mM potassium phosphate buffer (pH 6.5), 139.8 mg NADH, 0.06 U (R)-2-octanol dehydrogenase from Candida utilis, and 0.5% 4-chloroacetoacetic acid ethyl ester were reacted overnight at 30° C. The optical purity of the 4-chloro-3-hydroxybutyric acid ethyl ester produced was determined in the same way as Example 32. As a result, 4-chloro-3-hydroxybutyric acid ethyl ester produced by this invention was more than 97% ee of S form.
Name
potassium phosphate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
NADH
Quantity
139.8 mg
Type
reactant
Reaction Step One
Name
(R)-2-octanol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
4-chloroacetoacetic acid ethyl ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
4-chloro-3-hydroxybutyric acid ethyl ester

Identifiers

REACTION_CXSMILES
P([O-])([O-])([O-])=O.[K+].[K+].[K+].C1N=C(N)C2N=CN([C@@H]3O[C@H](COP(OP(OC[C@H]4O[C@@H](N5C=C(C(N)=O)CC=C5)[C@H](O)[C@@H]4O)(O)=O)(O)=O)[C@@H](O)[C@H]3O)C=2N=1.C[C@@H](O)CCCCCC.[CH2:62]([O:64][C:65](=[O:71])[CH2:66][C:67]([CH2:69][Cl:70])=[O:68])[CH3:63]>>[CH2:62]([O:64][C:65](=[O:71])[CH2:66][CH:67]([OH:68])[CH2:69][Cl:70])[CH3:63] |f:0.1.2.3|

Inputs

Step One
Name
potassium phosphate
Quantity
0 (± 1) mol
Type
reactant
Smiles
P(=O)([O-])([O-])[O-].[K+].[K+].[K+]
Name
NADH
Quantity
139.8 mg
Type
reactant
Smiles
C=1N=C(C2=C(N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)OP(=O)(O)OC[C@@H]4[C@H]([C@H]([C@@H](O4)N5C=CCC(=C5)C(=O)N)O)O)O)O)N
Name
(R)-2-octanol
Quantity
0 (± 1) mol
Type
reactant
Smiles
C[C@H](CCCCCC)O
Name
4-chloroacetoacetic acid ethyl ester
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)OC(CC(=O)CCl)=O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
4-chloro-3-hydroxybutyric acid ethyl ester
Type
product
Smiles
C(C)OC(CC(CCl)O)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US06706507B2

Procedure details

100 mM potassium phosphate buffer (pH 6.5), 139.8 mg NADH, 0.06 U (R)-2-octanol dehydrogenase from Candida utilis, and 0.5% 4-chloroacetoacetic acid ethyl ester were reacted overnight at 30° C. The optical purity of the 4-chloro-3-hydroxybutyric acid ethyl ester produced was determined in the same way as Example 32. As a result, 4-chloro-3-hydroxybutyric acid ethyl ester produced by this invention was more than 97% ee of S form.
Name
potassium phosphate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
NADH
Quantity
139.8 mg
Type
reactant
Reaction Step One
Name
(R)-2-octanol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
4-chloroacetoacetic acid ethyl ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
4-chloro-3-hydroxybutyric acid ethyl ester

Identifiers

REACTION_CXSMILES
P([O-])([O-])([O-])=O.[K+].[K+].[K+].C1N=C(N)C2N=CN([C@@H]3O[C@H](COP(OP(OC[C@H]4O[C@@H](N5C=C(C(N)=O)CC=C5)[C@H](O)[C@@H]4O)(O)=O)(O)=O)[C@@H](O)[C@H]3O)C=2N=1.C[C@@H](O)CCCCCC.[CH2:62]([O:64][C:65](=[O:71])[CH2:66][C:67]([CH2:69][Cl:70])=[O:68])[CH3:63]>>[CH2:62]([O:64][C:65](=[O:71])[CH2:66][CH:67]([OH:68])[CH2:69][Cl:70])[CH3:63] |f:0.1.2.3|

Inputs

Step One
Name
potassium phosphate
Quantity
0 (± 1) mol
Type
reactant
Smiles
P(=O)([O-])([O-])[O-].[K+].[K+].[K+]
Name
NADH
Quantity
139.8 mg
Type
reactant
Smiles
C=1N=C(C2=C(N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)OP(=O)(O)OC[C@@H]4[C@H]([C@H]([C@@H](O4)N5C=CCC(=C5)C(=O)N)O)O)O)O)N
Name
(R)-2-octanol
Quantity
0 (± 1) mol
Type
reactant
Smiles
C[C@H](CCCCCC)O
Name
4-chloroacetoacetic acid ethyl ester
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)OC(CC(=O)CCl)=O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
4-chloro-3-hydroxybutyric acid ethyl ester
Type
product
Smiles
C(C)OC(CC(CCl)O)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.